Cas no 22986-71-6 (hentetracontan-21-one)

hentetracontan-21-one structure
hentetracontan-21-one structure
Product Name:hentetracontan-21-one
CAS No:22986-71-6
MF:C41H82O
MW:591.089193820953
CID:2836854
PubChem ID:22644492
Update Time:2025-04-21

hentetracontan-21-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6884728
    • DTXSID60627272
    • HENTETRACONTAN-21-ONE
    • 22986-71-6
    • hentetracontan-21-one
    • Inchi: 1S/C41H82O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41(42)40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
    • InChI Key: XUUNMIUGETUPHP-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 590.63656723g/mol
  • Monoisotopic Mass: 590.63656723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 38
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20
  • Topological Polar Surface Area: 17.1Ų
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